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Compound of Interest

Compound Name: Vincristine-d3Sulfate

Cat. No.: B15604228

Technical Guide: Vincristine-d3 Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Vincristine-d3 Sulfate, a deuterated
analog of the chemotherapy agent Vincristine Sulfate. This document outlines its chemical and
physical properties, a detailed experimental protocol for its use as an internal standard in
guantitative analysis, and a summary of the mechanism of action of vincristine.

Core Data Presentation

Vincristine-d3 Sulfate is primarily utilized as an internal standard for the quantification of
vincristine in biological samples by mass spectrometry-based assays.[1][2] Its isotopic labeling
ensures similar chemical and physical behavior to the parent drug, allowing for accurate and
precise measurement.

Below is a summary of the key quantitative data for Vincristine-d3 Sulfate. It is important to
note that different suppliers report varying CAS numbers for this compound.
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Property Value Source(s)
Molecular Formula Ca6Hs55D3N4014S [3114]
Molecular Weight 926.05 g/mol [3114]

CAS Number 1217854-24-4 [3][5]
1246817-10-6 [416]1[7]

Unlabeled Compound CAS 2068-78-2 (Vincristine Sulfate) [41[5][6]

Experimental Protocol: Quantification of Vincristine
in Plasma by LC-MS/MS

This section details a representative methodology for the quantification of vincristine in plasma
samples using Vincristine-d3 Sulfate as an internal standard. This protocol is a composite of
established methods for the analysis of vincristine in biological matrices.[3][4][8][9][10]

Objective: To accurately determine the concentration of vincristine in plasma samples.
Materials and Reagents:

 Vincristine standard

e Vincristine-d3 Sulfate (Internal Standard)

e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

e Formic acid

o Ultrapure water

e Control plasma

Instrumentation:
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e High-Performance Liquid Chromatography (HPLC) system

e Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source
Procedure:

o Preparation of Stock Solutions and Standards:

o Prepare stock solutions of vincristine and Vincristine-d3 Sulfate in methanol at a
concentration of 1 mg/mL.

o Prepare a working solution of the internal standard (Vincristine-d3 Sulfate) by diluting the
stock solution with methanol.

o Prepare calibration curve standards by spiking control plasma with known concentrations
of vincristine.

o Sample Preparation (Protein Precipitation):

o To a 50 pL aliguot of plasma sample, add 150 uL of the internal standard working solution
in methanol.

o Vortex the mixture for 30 seconds to precipitate proteins.

o Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated
proteins.

o Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.
e LC-MS/MS Analysis:
o Chromatographic Separation:
» Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).
= Mobile Phase A: 0.1% formic acid in water.

= Mobile Phase B: 0.1% formic acid in acetonitrile.
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» Gradient Elution: A suitable gradient to separate vincristine from matrix components.
» Flow Rate: 0.4 mL/min.
» |njection Volume: 5 pL.
o Mass Spectrometric Detection:
= |onization Mode: Positive Electrospray lonization (ESI+).

» Multiple Reaction Monitoring (MRM): Monitor the transitions for vincristine and its
deuterated internal standard. For example:

= Vincristine: m/z 825.4 —» 765.4

= Vincristine-d3: m/z 828.4 —» 768.4

o Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of vincristine to the internal
standard against the concentration of the calibration standards.

o Determine the concentration of vincristine in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Mechanism of Action: Vincristine

Vincristine is a vinca alkaloid that functions as a microtubule-destabilizing agent.[5][11] Its
primary mechanism of action involves the inhibition of microtubule polymerization, which is
crucial for mitotic spindle formation during cell division.[5][11][12] This disruption of microtubule
dynamics leads to cell cycle arrest at the metaphase stage and ultimately induces apoptosis in
rapidly dividing cells.[5][11]
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Caption: Mechanism of action of Vincristine leading to apoptosis.

This technical guide provides essential information for the use of Vincristine-d3 Sulfate in a
research and drug development setting. The provided data and protocols offer a foundation for
the accurate quantification of vincristine, while the mechanism of action summary provides
context for its therapeutic application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vincristine-d3 Sulfate CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604228#vincristine-d3-sulfate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://emedicine.medscape.com/article/203399-medication
https://www.cellsignal.com/products/activators-inhibitors/vincristine/13043
https://pubmed.ncbi.nlm.nih.gov/18520608/
https://pubmed.ncbi.nlm.nih.gov/18520608/
https://pubmed.ncbi.nlm.nih.gov/18520608/
https://www.mdpi.com/1420-3049/27/22/7945
https://pubmed.ncbi.nlm.nih.gov/20042378/
https://pubmed.ncbi.nlm.nih.gov/20042378/
https://www.ncbi.nlm.nih.gov/books/NBK537122/
https://www.youtube.com/watch?v=6Y7Gbuh4b7E
https://www.benchchem.com/product/b15604228#vincristine-d3-sulfate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15604228#vincristine-d3-sulfate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15604228#vincristine-d3-sulfate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15604228#vincristine-d3-sulfate-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15604228?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

